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Compound of Interest

Compound Name: PFI-90

Cat. No.: B15583005

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount to ensuring a secure laboratory environment and
regulatory compliance. This document provides a comprehensive overview of the proper
disposal procedures for PFI-90, a selective inhibitor of the histone demethylase KDM3B.
Adherence to these guidelines is crucial for minimizing environmental impact and safeguarding
personnel.

Immediate Safety and Handling Precautions

Before initiating any disposal protocol, it is imperative to consult the specific Safety Data Sheet
(SDS) provided by the manufacturer of your PFI-90 supply. While this guide offers general
procedures, the SDS will contain detailed safety information tailored to the specific formulation.

Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A standard laboratory coat should be worn.

o Respiratory Protection: If handling the powder form and there is a risk of inhalation, use a
NIOSH-approved respirator.

Step-by-Step Disposal Procedure
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The disposal of PFI-90, as with most research chemicals, must be conducted in accordance

with federal, state, and local environmental regulations. The following steps provide a general

framework for its proper disposal:

Do Not Dispose Down the Drain: PFI-90 is water-insoluble and should not be disposed of in
the sewer system.[1] This prevents contamination of aquatic environments.

Avoid Household Garbage Disposal: PFI-90 must not be discarded with regular laboratory or
household trash.[1]

Maintain Original Container: Whenever possible, leave the chemical in its original container.
[2] This ensures clear labeling and prevents accidental mixing with incompatible substances.

[2]

Segregate Chemical Waste: Do not mix PFI-90 with other waste materials.[2] Store it
separately to await disposal by a licensed chemical waste contractor.

Engage a Licensed Waste Disposal Service: The disposal of PFI-90 must be managed by a
licensed and qualified hazardous waste disposal company. These services are equipped to
handle and process chemical waste in compliance with all regulatory standards.

Uncleaned Packaging: Any packaging that has come into direct contact with PFI-90 should
be treated as chemical waste and disposed of according to official regulations.[1]

Chemical and Physical Properties of PFI-90

A thorough understanding of a chemical's properties is essential for its safe handling and

disposal. The following table summarizes the key quantitative data for PFI-90.
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Property Value

Molecular Formula C11H10N4O

Molecular Weight 214.22 g/mol
Appearance White to beige powder
Solubility - DMSO: 2 mg/mL (clear)

- Water: Insoluble

Storage Temperature 2-8°C
Storage Class 11 - Combustible Solids
WGK (Water Hazard Class) 3

Data sourced from Sigma-Aldrich product information.[3]

Experimental Protocols Cited

While specific disposal protocols are determined by waste management services, the
preparation of PFI-90 for experimental use involves solubilization, typically in Dimethyl
Sulfoxide (DMSO). Unused solutions should be disposed of following the same procedures as
the solid compound, ensuring they are not mixed with other solvent waste streams unless
explicitly permitted by your institution's environmental health and safety department.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of PFI-90, from
initial handling to final disposal.
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Waste Management
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PFI-90 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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